Cas no 1221346-07-1 (Tert-butyl 3-(cyclooctylamino)propanoate)

• Product name: Tert-butyl 3-(cyclooctylamino)propanoate
• CAS No: 1221346-07-1
• MF: C₁₅H₂₉NO₂
• MW: 255.396264791489
• MDL: MFCD14707426
• CID: 4688764

Tert-butyl 3-(cyclooctylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(cyclooctylamino)propanoate
• Tert-butyl 3-(cyclooctylamino)propanoate

• MDL： MFCD14707426
• Inchi： 1S/C15H29NO2/c1-15(2,3)18-14(17)11-12-16-13-9-7-5-4-6-8-10-13/h13,16H,4-12H2,1-3H3
• InChI Key： DUQKKCVNCOKVIT-UHFFFAOYSA-N
• SMILES： O(C(CCNC1CCCCCCC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 237
• Topological Polar Surface Area: 38.3

Additional information on Tert-butyl 3-(cyclooctylamino)propanoate

Tert-butyl 3-(cyclooctylamino)propanoate (CAS No: 1221346-07-1) - A Comprehensive Overview

Compound Tert-butyl 3-(cyclooctylamino)propanoate, identified by its CAS number 1221346-07-1, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a unique structural configuration, combines a tert-butyl group with a cyclooctylamino moiety linked to a propanoate ester, making it a subject of interest for its potential applications in drug synthesis and biochemical studies.

The molecular structure of Tert-butyl 3-(cyclooctylamino)propanoate contributes to its distinctive chemical properties, which include solubility characteristics and reactivity profiles. These attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly in the realm of medicinal chemistry. The presence of the cyclooctylamino group introduces a certain level of steric hindrance, which can be strategically exploited in designing molecules with enhanced binding affinity or selectivity.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The tert-butyl group, known for its stability and resistance to metabolic degradation, often enhances the bioavailability and duration of action of pharmaceutical agents. When combined with the cyclooctylamino moiety, which is noted for its ability to modulate receptor interactions, Tert-butyl 3-(cyclooctylamino)propanoate emerges as a promising candidate for further investigation.

Current research in the field of drug discovery has highlighted the importance of molecular diversity in identifying novel therapeutic agents. Compounds like Tert-butyl 3-(cyclooctylamino)propanoate are being scrutinized for their ability to interact with biological targets in unique ways. For instance, studies have suggested that the cycloalkylamine component may influence enzyme activity or receptor binding kinetics, offering a basis for developing new treatments against various diseases.

The synthesis of Tert-butyl 3-(cyclooctylamino)propanoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as catalytic hydrogenation and nucleophilic substitution have been particularly useful in constructing the desired molecular framework.

One of the most compelling aspects of studying compounds like Tert-butyl 3-(cyclooctylamino)propanoate is their potential to serve as scaffolds for drug design. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of derivatives with tailored properties. This approach has been successfully applied in high-throughput screening programs aimed at identifying lead compounds for further development.

The pharmacokinetic behavior of Tert-butyl 3-(cyclooctylamino)propanoate is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its suitability as a drug candidate. Preclinical studies have begun to unravel these processes, providing insights into possible dosing regimens and formulation strategies.

In conclusion, Tert-butyl 3-(cyclooctylamino)propanoate (CAS No: 1221346-07-1) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated utility in synthetic chemistry position it as a valuable asset for drug discovery efforts. As our understanding of its properties continues to evolve, so too will its role in advancing therapeutic innovation.